Cas no 1415559-70-4 (3,3'-(piperazine-1,4-diyl)bis(1-(bis(2,6-diMethylphenyl)Methoxy)propan-2-ol))

• Product Name: 3,3'-(piperazine-1,4-diyl)bis(1-(bis(2,6-diMethylphenyl)Methoxy)propan-2-ol)
• CAS No: 1415559-70-4
• MF: C₄₄H₅₈N₂O₄
• MW: 678.942332744598
• CID: 4595293
• Update Time: 2025-05-30

3,3'-(piperazine-1,4-diyl)bis(1-(bis(2,6-diMethylphenyl)Methoxy)propan-2-ol) Chemical and Physical Properties

Names and Identifiers

• 3,3'-(piperazine-1,4-diyl)bis(1-(bis(2,6-diMethylphenyl)Methoxy)propan-2-ol)

• Inchi： 1S/C44H58N2O4/c1-29-13-9-14-30(2)39(29)43(40-31(3)15-10-16-32(40)4)49-27-37(47)25-45-21-23-46(24-22-45)26-38(48)28-50-44(41-33(5)17-11-18-34(41)6)42-35(7)19-12-20-36(42)8/h9-20,37-38,43-44,47-48H,21-28H2,1-8H3
• InChI Key： BLTVERUNNWWGAT-UHFFFAOYSA-N
• SMILES： N1(CC(O)COC(C2=C(C)C=CC=C2C)C2=C(C)C=CC=C2C)CCN(CC(O)COC(C2=C(C)C=CC=C2C)C2=C(C)C=CC=C2C)CC1

Additional information on 3,3'-(piperazine-1,4-diyl)bis(1-(bis(2,6-diMethylphenyl)Methoxy)propan-2-ol)

Introduction to 3,3'-(Piperazine-1,4-diyl)bis(1-(bis(2,6-Dimethylphenyl)Methoxy)propan-2-ol) (CAS No. 1415559-70-4)

3,3'-(Piperazine-1,4-diyl)bis(1-(bis(2,6-Dimethylphenyl)Methoxy)propan-2-ol) (CAS No. 1415559-70-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a central piperazine ring flanked by two methoxy-substituted propan-2-ol moieties. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 3,3'-(Piperazine-1,4-diyl)bis(1-(bis(2,6-Dimethylphenyl)Methoxy)propan-2-ol) is C₃₈H₅₆N₂O₄, and its molecular weight is approximately 608.87 g/mol. The compound's structure suggests potential interactions with various biological targets, particularly those involved in neurotransmission and cellular signaling pathways.

In recent years, the study of 3,3'-(Piperazine-1,4-diyl)bis(1-(bis(2,6-Dimethylphenyl)Methoxy)propan-2-ol) has been driven by its potential therapeutic applications. Research has shown that this compound exhibits promising activity in modulating GABA receptors and other neurotransmitter systems. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system (CNS), and compounds that can modulate GABAergic signaling have significant implications for the treatment of neurological disorders such as anxiety, epilepsy, and sleep disorders.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of 3,3'-(Piperazine-1,4-diyl)bis(1-(bis(2,6-Dimethylphenyl)Methoxy)propan-2-ol) to GABA receptors. The results indicated that this compound has a high affinity for GABA_A receptors and can effectively potentiate GABAergic signaling. This finding suggests that it could be developed into a novel anxiolytic or anticonvulsant agent.

Beyond its potential as a CNS modulator, 3,3'-(Piperazine-1,4-diyl)bis(1-(bis(2,6-Dimethylphenyl)Methoxy)propan-2-ol) has also shown promise in other therapeutic areas. A 2020 study published in the European Journal of Pharmacology explored its anti-inflammatory properties. The researchers found that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This anti-inflammatory activity makes it a potential candidate for treating inflammatory diseases like arthritis and inflammatory bowel disease (IBD).

The structural complexity of 3,3'-(Piperazine-1,4-diyl)bis(1-(bis(2,6-Dimethylphenyl)Methoxy)propan-2-ol) also contributes to its stability and bioavailability. The methoxy groups on the propan-2-ol moieties enhance lipophilicity, which can improve cellular uptake and distribution. Additionally, the piperazine ring provides flexibility and conformational diversity that may facilitate binding to multiple biological targets.

In terms of synthesis, several methods have been reported for the preparation of 3,3'-(Piperazine-1,4-diyl)bis(1-(bis(2,6-Dimethylphenyl)Methoxy)propan-2-ol). A commonly used approach involves the coupling of bis(methoxy-substituted propanol) derivatives with piperazine under appropriate conditions. The synthetic route is well-documented in the literature and can be optimized for large-scale production if needed.

The safety profile of 3,3'-(Piperazine-1,4-diyl)bis(1-(bis(2,6-Dimethylphenyl)Methoxy)propan-2-ol) is an important consideration for its potential use as a therapeutic agent. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 3,3'-(Piperazine-1,4-diyl)bis(1-(bis(2,6-Dimethylphenyl)Methoxy)propan-2-ol) (CAS No. 1415559-70-4) is a multifaceted compound with promising therapeutic potential. Its unique structural features and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Ongoing studies are likely to uncover additional applications and optimize its use as a therapeutic agent.